Cas no 57-41-0 (Phenytoin)

• Product name: Phenytoin
• CAS No: 57-41-0
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD00005264
• CID: 33660
• PubChem ID: 1775

Phenytoin Chemical and Physical Properties

Names and Identifiers

• 5,5-Diphenylhydantoin
• Phenytoin
• 5,5-Diphenylhydantoin Solution
• Phenytoin solution
• 5,5-diphenyl-hydantoin
• Convul
• Danten
• Denyl
• Di-Lan
• Dilantin Kapseals
• diphenyl hydantoin
• Ekko
• Epamin
• Epised
• Eptal
• Hidan
• S-V by Capillary Column GC
• 5,5-Diphenyl-2,4-imidazolidinedione
• Diphenylhydantoin
• Dilantin
• Phenytoine
• 5,5-diphenylimidazolidine-2,4-dione
• Dihydantoin
• Zentropil
• Diphenylan
• Diphantoin
• Dilabid
• Aleviatin
• Lepitoin
• Fenylepsin
• Fenitoina
• Sodanton
• Diphedan
• Lehydan
• Dihycon
• Difenin
• Diphenylhydatanoin
• Sylantoic
• Hidantomin
• Hidantilo
• Diphenine
• Thilophenyl
• Fenytoine
• Elepsindon
• Dantoinal
• Sodantoin
• Phenatine
• Phanatine
• Phanantin
• Kessodanten
• Hydantoinal
• Epilantin
• Ditoinate
• Di-Hydan
• Zentronal
• Phentytoin
• Phenatoine
• Hidantina
• Diphent
• CL12003
• Diphenylhydantoine [French]
• 5,5-diphenylimidazolidine-2,4-dione;Phenytoin
• Tox21_202299
• Phenytoinum
• MFCD00005264
• NCGC00015342-11
• Dintoina
• Dihydan toin
• HMS3657O03
• 5,5-Diphenyl-1H-imidazolidine-2,4-dione
• 5,5-Diphenylhydantoin (IUPAC)
• BIDD:GT0625
• Antisacer
• SR-01000075211
• Phenytoin, European Pharmacopoeia (EP) Reference Standard
• NCGC00091492-01
• BRD-K55930204-236-11-0
• PHENYTOIN SODIUM
• Fenidantoin s
• Epelin
• Lepsin
• Hidantal
• Iphenylhydantoin
• HMS1412J16
• Eptoin
• 5,5-Diphenylimidazolidin-2,4-dione
• SW203757-2
• Phenytex
• Neos-Hidantoina
• NCGC00261063-01
• Silantin
• FT-0699999
• Solantoin
• Hidantina senosian
• Epilan D
• Eptoin (TN)
• PHENYTOIN [USP MONOGRAPH]
• Diphenylhydantoine
• Phenytoin [USAN:BAN:INN:JAN]
• elepsi ndon
• CHEBI:8107
• KBio2_001585
• phenytoin (PHN)
• Labopal
• phenytoin-
• Ekko capsules
• Enkelfel
• HMS3261K17
• AB00374253-10
• Aladdin (Salt/Mix)
• EU-0100378
• Difetoin
• HMS1694O05
• 2,4-Imidazolidinediona, 5,5-difenil-
• Phentoin
• 2-hydroxy-5,5-diphenyl-3,5-dihydro-4H-imidazol-4-one
• InChI=1/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19
• phenat ine
• Spectrum2_001281
• NCGC00021139-03
• Fentoin
• 5,5-diphenyl hydantoin
• Phenytoin (JP17/USP/INN)
• CCRIS 515
• Extended Phenytoin Sodium
• SMR000059026
• NCGC00021139-08
• Epasmir (5)
• Diphenin
• Idantoil
• 5,5-diphenyltetrahydro-1H-2,4-imidazoledione
• 57-41-0
• NCGC00093810-01
• A831435
• 5,5-Diphenylhydantoin, >=99%
• IDI1_000507
• Phenytoin 1000 microg/mL in Methanol
• Opera_ID_394
• Spectrum3_000890
• FT-0667653
• STK058029
• HMS3402H19
• D 4007
• NCGC00021139-11
• Phenitoin
• Di-Phetine
• DPH (VAN)
• Didan-tdc-250
• PHENYTOIN [IARC]
• Diphedal
• HMS2236J06
• Sanepil
• NCGC00015342-08
• Hydantoin, 5,5-diphenyl-(8CI)
• BCP05960
• Solantyl
• CAS-57-41-0
• NCGC00015342-01
• NCGC00015342-05
• PHENYTOIN [WHO-IP]
• Lopac0_000329
• IFLab1_000214
• taco sal
• Hindatal
• HMS1989H19
• Phenytoin for system suitability, European Pharmacopoeia (EP) Reference Standard
• BDBM50003655
• AKOS003245432
• NCGC00015342-06
• Idantoin
• CHEMBL16
• Alepsin (Salt/Mix)
• NSC-8722
• NCGC00021139-10
• Dilantin (TN)
• BDBM50101816
• Spectrum_001105
• DILANTIN-30
• KBio1_000507
• TOIN
• PHENYTOIN [USP-RS]
• Dantinal
• HY-B0448
• KBioGR_001387
• PHENYTOIN [ORANGE BOOK]
• epasmir ''5''
• AC-376
• 2,4-Imidazolidinedione, 5,5-diphenyl- (9CI)
• s2525
• BIDD:PXR0090
• HMS2089E11
• Novantoina
• D00512
• component of Mebroin
• Phenytoinum [INN-Latin]
• Epanutin (TN)
• Epdantoin Simple
• Hydantoin, 5,5-diphenyl-
• Diphenylhydantoin (VAN)
• NCGC00015342-09
• Phenhydan
• Phenytoine [INN-French]
• Phenytoin 1.0 mg/ml in Methanol
• E76094
• Oprea1_373280
• HSDB 3160
• Neosidantoina
• Antisacer (Salt/Mix)
• Hydantoin,5-diphenyl-
• Diphenat
• Hydantol
• 2, 5,5-diphenyl-
• Phenytek (TN)
• PHENYTOIN [EP MONOGRAPH]
• Diphentoin
• Difenilhidantoina
• NCGC00091492-05
• Spectrum5_001369
• 4-hydroxy-5,5-diphenyl-1,5-dihydro-2H-imidazol-2-one
• Tox21_300281
• Phenytoin (Lepitoin)
• NINDS_000507
• 5,5-Dwufenylohydantoina
• Epdantoin (Salt/Mix)
• Z56786458
• EN300-16818
• WLN: T5MVMV EHJ ER& ER
• Spectrum4_000984
• GTPL2624
• STL454130
• NCGC00021139-07
• W-105468
• Lopac0_000378
• Phenytoin, Pharmaceutical Secondary Standard; Certified Reference Material
• Phenytoin, United States Pharmacopeia (USP) Reference Standard
• DB00252
• Ictalis simple
• Epifenyl
• NSC 8722
• NCGC00015342-03
• Epilan-D
• SM-88 COMPONENT PHENYTOIN
• Fenigramon (Salt/Mix)
• PHENYTOIN [VANDF]
• BSPBio_001437
• Lopac-D-4007
• Epsolin (Salt/Mix)
• Didan TDC 250
• Di-Lan (VAN)
• Phenytoin, 1mg/ml in Methanol
• Dilantin-125
• Novophenytoin
• 5,5-di(phenyl)imidazolidine-2,4-dione
• SCHEMBL3440
• NSC8722
• CCG-221682
• Epihydan
• KBio3_001780
• NCGC00254135-01
• Sodium Diphenylhydantoinate
• NCGC00021139-05
• 5,5-DIPHENYLHYDANTOIN-D5 98 ATOM % D
• SR-01000075211-2
• PHENYTOIN [MI]
• Diphenylhydantoin (Phenytoin)
• fen toin
• NCGC00015342-07
• 5,5-Diphenyl-imidazolidine-2,4-dione
• IDI1_008433
• Epdantoine simple
• Dantoine
• Fenantoin Mn Pharma
• EINECS 200-328-6
• Phenytoin (JP15/USP/INN)
• Dintoin
• Phenytoin AWD
• NCGC00091492-03
• Dilantin Infatabs (TN)
• Fenytoin Dak
• HMS1791H19
• Phenytoin-Gerot
• Phenytoin [USAN:INN:BAN:JAN]
• Phenytoin [USAN:USP:INN:BAN:JAN]
• NCGC00093810-02
• Hidantina vitoria
• NCGC00015342-02
• Hydantoin, 5,5-diphenyl- (8CI)
• SR-01000003141-8
• NCGC00091492-02
• Phenhydanin
• Minetoin
• CCG-104011
• NCI-C55765
• NCGC00015342-12
• 6158TKW0C5
• PHENYTOIN [JAN]
• DTXSID8020541
• Causoin
• Difenilhidantoina [Spanish]
• NCGC00091492-04
• Epileptin (Salt/Mix)
• Comitoina
• NCGC00015342-04
• Epinat
• KBio2_006721
• 2,4-Imidazolidinedione, 5,5-diphenyl-(9CI)
• C07443
• STK182871
• Soluble phenytoin (Salt/Mix)
• Tox21_110861
• KBio2_004153
• AI3-52498
• AB00374253-11
• D0E4DW
• Epasmir 5
• Tacosal (Salt/Mix)
• Sinergina
• Toin unicelles
• Fenitoina [INN-Spanish]
• PHENYTOIN [USP IMPURITY]
• KBioSS_001585
• PHENYTOIN [INN]
• AB00374253_13
• Dantoinal klinos
• MLS001074087
• 5,5-Dwufenylohydantoina [Polish]
• BRD-K55930204-001-02-7
• Epanutin
• PHENYTOIN [HSDB]
• NCGC00021139-06
• Dilantin acid
• SR-01000003141
• LP00378
• PHENYTOIN [MART.]
• Oxylan
• Citrullamon (Salt/Mix)
• Epasmir '5'
• 5,5-Diphenylhydantoin (phenytoin)
• NCGC00021139-09
• fenidantoin ''s''
• Diphentyn
• PHENYTOIN SODIUM, EXTENDED
• PHENYTOIN [USAN]
• Om hidantoina simple
• DTXCID60541
• Saceril
• D0894
• Ritmenal
• Epitope ID:117723
• Auranile
• NCGC00021139-01
• Tox21_500378
• Dilantine
• ictalis simp le
• 2,4-Imidazolidinedione, 5,5-diphenyl-
• NCGC00259848-01
• PHENYTOIN (5,5-DIPHENYLHYDANTOIN)
• Episar (Salt/Mix)
• UNII-6158TKW0C5
• Q410400
• NCGC00015342-10
• Difhydan
• SPBio_001281
• F0020-1370
• PHENYTOINUM [WHO-IP LATIN]
• Om-Hydantoine
• P-235
• NCGC00021139-04
• Dilantin Kapseals (TN)
• Gerot-epilan-D
• MLS000069789
• Dillantin
• Fenitoin
• MLS002454401
• NCGC00021139-02
• PHENYTEK
• Hydantin
• Fenidantoin 's'
• Citrulliamon
• Solantin
• 5,5-?Diphenyl-?2,4-?imidazolidinedione
• AKOS000416887
• Tox21_110861_1
• Fenidantoin (s)
• Hydantal
• D4007_SIGMA
• DivK1c_000507
• 5,5-diphenylimidazolidine-2,4-dione.
• Sodanthon
• PHENYTOIN [WHO-DD]
• NS00010290
• DA-56808
• BRD-K55930204-236-24-3
• imidazolidine-2,4-dione, 5,5-diphenyl-
• Phenytoin (JP18/USP/INN)
• BRD-K55930204-001-20-9
• BRD-K55930204-236-23-5
• Phenytoin (USAN:USP:INN:BAN:JAN)
• Fenitoina (INN-Spanish)
• PHENYTOIN (USP MONOGRAPH)
• 5,5-Diphenyl-2,4-imidazolidinedione;Phenytoin
• Phenytoin Infatabs
• Phenytoin (Standard)
• Phenytoine (INN-French)
• FD22484
• HY-B0448R
• Redox-phenytoin
• Phenytoinum (INN-Latin)
• PHENYTOIN (USP-RS)
• PHENYTOIN (EP MONOGRAPH)
• PHENYTOIN (USP IMPURITY)
• Dilantin Infatabs
• N03AB02
• 200-328-6
• EPASMIR '5
• FENIDANTOIN 'S
• PHENYTOIN (IARC)
• PR-122 (redox-phenytoin)
• PHENYTOIN (MART.)

• MDL： MFCD00005264
• Inchi： 1S/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)
• InChI Key： CXOFVDLJLONNDW-UHFFFAOYSA-N
• SMILES： O=C1C(C2C([H])=C([H])C([H])=C([H])C=2[H])(C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C(N1[H])=O
• BRN： 384532

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 58.2
• XLogP3: 2.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1562 (rough estimate)
• Melting Point: 293-295 °C (lit.)
• Boiling Point: 428.2°C at 760 mmHg
• Flash Point: 11 °C
• Refractive Index: 1.5906 (estimate)
• Solubility: DMSO: soluble
• Water Partition Coefficient: <0.01 g/100 mL at 19 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• PSA: 58.20000
• LogP: 2.42720
• Merck: 7322
• Solubility: <0.01 g/100 mL at 19 ºC

Phenytoin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H350-H360
• Warning Statement： P201-P308 + P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 45-61-22
• Safety Instruction： S53-S45-S36/37-S16-S7
• RTECS：MU1050000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II
• HazardClass：6.1
• Toxicity：LD50 in mice (mg/kg): 92 i.v.; 110 s.c. (Stille, Brunckow)
• Safety Term：6.1(b)
• Packing Group：II
• Hazard Level：6.1(b)
• Risk Phrases：R22; R40; R45; R61; R63
• PackingGroup：Ⅱ

Phenytoin Customs Data

• HS CODE：29332100
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones